Cas no 1191040-96-6 (2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol)

• Product Name: 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol
• CAS No: 1191040-96-6
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• MDL: MFCD18315991
• CID: 1211182
• PubChem ID: 53221716
• Update Time: 2025-05-21

2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol
• SCHEMBL12953342
• A1-69653
• DTXSID80686326
• 2-Nitro-4-(4-trifluoromethoxyphenyl)phenol, 95%
• 1191040-96-6
• MFCD18315991
• 2-NITRO-4-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
• LISJPRIETQHWPY-UHFFFAOYSA-N
• 3-Nitro-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-ol
• 3-NITRO-4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-OL

• MDL： MFCD18315991
• Inchi： 1S/C13H8F3NO4/c14-13(15,16)21-10-4-1-8(2-5-10)9-3-6-12(18)11(7-9)17(19)20/h1-7,18H
• InChI Key： LISJPRIETQHWPY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 299.04054222g/mol
• Monoisotopic Mass: 299.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol

Comprehensive Overview of 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol (CAS No. 1191040-96-6)

2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol (CAS No. 1191040-96-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, characterized by its nitro and trifluoromethoxy functional groups, is often studied for its role in advanced material science and pharmaceutical research. Researchers and industry professionals frequently search for terms like "2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol synthesis" or "CAS 1191040-96-6 applications," highlighting the growing interest in this molecule.

The molecular structure of 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol features a phenol core substituted with a nitro group at the 2-position and a trifluoromethoxy-phenyl moiety at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred investigations into eco-friendly methods for producing this compound, addressing concerns about environmental impact and resource efficiency.

In the context of drug discovery, 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol has been explored as a building block for bioactive molecules. Its trifluoromethoxy group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. Queries such as "fluorinated phenol derivatives in medicine" or "nitrophenol-based pharmaceuticals" reflect the broader interest in this area. Additionally, the compound's potential role in agrochemicals and material science has been a topic of discussion in academic and industrial circles.

From a technical standpoint, the synthesis of 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol typically involves multi-step reactions, including nitration and etherification processes. Optimizing these reactions for higher yields and purity is a common focus in research papers and patents. Searches related to "CAS 1191040-96-6 synthesis optimization" or "nitrophenol derivative purification" underscore the practical challenges and solutions associated with this compound.

The compound's physical and chemical properties, such as solubility, melting point, and stability, are critical for its handling and application. For instance, its nitro group contributes to its reactivity, while the trifluoromethoxy moiety influences its lipophilicity. These characteristics are often discussed in forums and publications, with queries like "2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol solubility data" or "thermal stability of nitrophenol derivatives" being common among researchers.

In summary, 2-nitro-4-[4-(trifluoromethoxy)phenyl]phenol (CAS No. 1191040-96-6) represents a versatile and intriguing compound with broad relevance in modern chemistry. Its applications span from pharmaceuticals to advanced materials, driven by its unique structural features. As interest in fluorinated compounds and nitrophenol derivatives continues to grow, this molecule remains a focal point for innovation and research.